Cas no 267875-65-0 (2,2-difluoro-2-(pyridin-2-yl)ethan-1-ol)

• Product Name: 2,2-difluoro-2-(pyridin-2-yl)ethan-1-ol
• CAS No: 267875-65-0
• MF: C₇H₇F₂NO
• MW: 159.133388757706
• MDL: MFCD09038169
• CID: 829919
• PubChem ID: 9942216
• Update Time: 2025-10-22

2,2-difluoro-2-(pyridin-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-(pyridin-2-yl)ethanol
• 2,2- DIFLUORO-2-PYRIDIN-2-YLETHANOL
• 2,2-DIETHOXY-N,N-DIMETHYL ETHANAMINE
• 2,2-difluoro-2-pyridin-2-yl-ethanol
• 2-Pyridineethanol,b,b-difluoro
• PC5565
• 2,2-difluoro-2-(pyridin-2-yl)ethan-1-ol
• MFCD09038169
• 2,2-difluoro-2-pyridin-2-ylethanol
• SCHEMBL1872051
• EN300-1930601
• AKOS006331142
• 2,2-difluoro-2-(2-pyridyl)ethan-1-ol
• DTXSID00433096
• GS-1909
• 2,2-Difluoro-2-pyridin-2-ylethan-1-ol
• 2,2-Difluoro-2-(2-pyridyl)ethanol
• SY097479
• PB29587
• 267875-65-0
• CS-0001530

• MDL： MFCD09038169
• Inchi： 1S/C7H7F2NO/c8-7(9,5-11)6-3-1-2-4-10-6/h1-4,11H,5H2
• InChI Key： RTZZBUQTHNQTSR-UHFFFAOYSA-N
• SMILES： FC(CO)(C1C=CC=CN=1)F

Computed Properties

• Exact Mass: 159.05000
• Monoisotopic Mass: 159.04957017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• Density: 1.275
• Boiling Point: 255 ºC
• Flash Point: 108 ºC
• PSA: 33.12000
• LogP: 1.16570

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2,2-difluoro-2-(pyridin-2-yl)ethan-1-ol

Professional Introduction to 2,2-difluoro-2-(pyridin-2-yl)ethan-1-ol (CAS No. 267875-65-0)

2,2-difluoro-2-(pyridin-2-yl)ethan-1-ol, identified by its Chemical Abstracts Service (CAS) number 267875-65-0, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a dual fluorine substitution at the alpha-carbon position and an attached pyridine ring, exhibits unique structural and electronic properties that make it a promising candidate for various biochemical applications.

The structural motif of 2,2-difluoro-2-(pyridin-2-yl)ethan-1-ol incorporates both fluorine atoms and a pyridine moiety, which are well-documented for their ability to modulate biological activity. Fluorine atoms are known to enhance metabolic stability, binding affinity, and lipophilicity in drug molecules, while the pyridine ring often serves as a key pharmacophore in many bioactive compounds. The combination of these features in 267875-65-0 suggests potential utility in the design of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of 2,2-difluoro-2-(pyridin-2-yl)ethan-1-ol with biological targets more effectively. Studies indicate that the fluorinated structure may interact with enzymes or receptors in ways that could lead to inhibitory effects on certain disease-related pathways. For instance, fluorinated analogs of pyridine derivatives have been investigated for their roles in kinase inhibition, which is a critical mechanism in cancer therapy.

In the context of drug discovery, the synthesis and characterization of 267875-65-0 have been refined through modern synthetic methodologies. The introduction of fluorine atoms at the alpha position of the ethyl chain enhances the compound's reactivity and stability under various conditions, making it a versatile intermediate in organic synthesis. Additionally, the pyridine ring provides a hydrogen bonding site that can be exploited for improving binding interactions with biological targets.

Current research is exploring the pharmacological potential of 2,2-difluoro-2-(pyridin-2-yl)ethan-1-ol in treating inflammatory and neurological disorders. Preliminary studies suggest that this compound may exhibit anti-inflammatory properties by modulating cytokine production pathways. The presence of both fluorine and pyridine moieties allows for fine-tuning of its pharmacokinetic profile, which is essential for developing effective drugs.

The role of fluorine substituents in enhancing drug efficacy has been well-documented in numerous clinical trials. Compounds containing fluorine atoms often demonstrate improved bioavailability and prolonged half-life compared to their non-fluorinated counterparts. This trend is particularly evident in antiviral and anticancer agents where fluorinated molecules have shown remarkable success. The incorporation of fluorine into 267875-65-0 aligns with this trend, suggesting its potential as a lead compound for further development.

Molecular dynamics simulations have been employed to study the conformational flexibility of 267875-65-0, providing insights into its behavior within biological systems. These studies reveal that the compound can adopt multiple stable conformations, which may contribute to its binding affinity and specificity towards target proteins. Such dynamic behavior is often a desirable characteristic in drug candidates, as it allows for optimal interaction with biological macromolecules.

The synthesis of 267875-65-0 involves multi-step organic reactions that highlight the importance of fluorination techniques in modern pharmaceutical chemistry. Advanced methods such as transition-metal-catalyzed cross-coupling reactions have been utilized to introduce fluorine atoms with high precision. These techniques not only improve yield but also minimize unwanted byproducts, ensuring the purity required for pharmaceutical applications.

In conclusion, 2,2-difluoro-2-(pyridin-2-yl)ethan-1-ol (CAS No. 267875-65-0) represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities. The combination of fluorine substitution and pyridine functionality offers a rich scaffold for developing innovative therapeutic agents. Ongoing research continues to uncover new applications for this compound, reinforcing its importance in drug discovery efforts.